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Technical Support Center: 4-Azidobenzaldehyde
Handling Guide

FAQ 1: What are the specific hazards associated with 4-Azidobenzaldehyde?

4-Azidobenzaldehyde is shock-sensitive and exceptionally explosive [1]. A drop weight impact test
yielded a positive result with a very low Hso value of about 11 kg-cm, indicating high sensitivity [1]. The
evidence for a positive test was the conversion of the liquid sample to a solid char with gas generation [1].

One U.S. patent and subsequent safety testing by Dow Chemical scientists have confirmed this hazard [1].
FAQ 2: How should I store 4-Azidobenzaldehyde to prevent decomposition?

The following table summarizes the storage conditions based on the information available:

Factor Recommended Condition Additional Notes

Temperature 2-6°C for long-term storage [2]. May be -
stored at RT for short-term only [2].

Light Protect from light [3] [1]. It is light- A critical precaution to prevent
sensitive [4]. unintended reactions.
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Factor Recommended Condition Additional Notes

Form Avoid isolating neat material [1]. Manipulate as a dilute solution

whenever possible to enhance safety [1].

Container Information not specified in search results. -

FAQ 3: My sample of 4-Azidobenzaldehyde has decomposed. What should I do? The search results do

not provide specific troubleshooting steps for decomposed samples. Given the compound's explosive nature,

the utmost caution is advised. It is recommended to consult your institution's specialized safety manual for

hazardous materials and contact the relevant safety officers for proper disposal procedures.

FAQ 4: What are the basic physical properties of this compound?

Property Description

CAS Number 24173-36-2 [3] [4] [2]
Molecular C7HsNsO [3][4] [2]
Formula

Molecular Weight

Appearance

Solubility

147.13 g/mol [3] [2]
Light yellow to yellow oil [4] [2]

Sparingly soluble in Chloroform; slightly soluble in Ethyl Acetate and Methanol [4]
[2].

Experimental Workflow for Safe Handling

The diagram below outlines a logical workflow for the safe handling and use of 4-Azidobenzaldehyde,

based on the safety principles identified.
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Critical Safety Notice
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The information from this search is insufficient to guarantee operational safety. The most critical details,
such as the full composition of a safe storage solution and detailed disposal protocols, are not available in

the current search results.

e Consult Official Sources: You must obtain the most current Safety Data Sheet (SDS) directly from
your chemical supplier before handling this compound [1].

¢ Follow Institutional Protocols: Adhere strictly to your organization's standard operating procedures
for handling shock-sensitive and explosive materials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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